2-((3-ethyl-2-thiazolinidylidene)methyl)-3-methyl-6-nitrobenzothiazolium iodide
Overview
Description
2-((3-ethyl-2-thiazolinidylidene)methyl)-3-methyl-6-nitrobenzothiazolium iodide (ETMNBTOI) is a synthetic organic compound that has been widely used in scientific research. It is a thiazole derivative that is used as a reagent in various biochemical and physiological experiments. ETMNBTOI is an important tool for studying the molecular mechanisms of biological processes, such as cell signaling pathways, gene expression, and protein-protein interactions.
Mechanism of Action
2-((3-ethyl-2-thiazolinidylidene)methyl)-3-methyl-6-nitrobenzothiazolium iodide is a thiazole derivative that binds to proteins and other molecules in the cell. It binds to specific sites on the molecule and alters its structure and function. This can lead to changes in the cell’s signaling pathways, gene expression, and protein-protein interactions.
Biochemical and Physiological Effects
2-((3-ethyl-2-thiazolinidylidene)methyl)-3-methyl-6-nitrobenzothiazolium iodide has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes, receptors, and other proteins. It has also been shown to affect cell proliferation and differentiation, as well as to alter the expression of various genes.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-((3-ethyl-2-thiazolinidylidene)methyl)-3-methyl-6-nitrobenzothiazolium iodide in lab experiments is its ability to bind to specific sites on proteins and other molecules and alter their structure and function. This makes it a useful tool for studying the molecular mechanisms of various biological processes. However, 2-((3-ethyl-2-thiazolinidylidene)methyl)-3-methyl-6-nitrobenzothiazolium iodide is not without its limitations. It is not very stable and can degrade over time, and its effects can be unpredictable and difficult to replicate.
Future Directions
In the future, 2-((3-ethyl-2-thiazolinidylidene)methyl)-3-methyl-6-nitrobenzothiazolium iodide could be used to study the molecular mechanisms of various diseases, such as cancer, diabetes, and neurodegenerative disorders. It could also be used to identify potential drug targets and develop new drugs. Additionally, it could be used to study the structure and function of proteins, as well as to study the effects of environmental toxins on cells. Finally, it could be used to study the effects of aging on cells and tissues.
Synthesis Methods
2-((3-ethyl-2-thiazolinidylidene)methyl)-3-methyl-6-nitrobenzothiazolium iodide is synthesized using a reaction between ethyl thiazolinidene and 3-methyl-6-nitrobenzothiazole, followed by a reaction with iodine. The reaction is typically carried out in a solvent such as ethanol, methanol, or acetone. The reaction is typically carried out at room temperature, and the product is isolated and purified by column chromatography.
Scientific Research Applications
2-((3-ethyl-2-thiazolinidylidene)methyl)-3-methyl-6-nitrobenzothiazolium iodide has been widely used in scientific research, particularly in the fields of biochemistry and molecular biology. It has been used to study the molecular mechanisms of various biological processes, such as cell signaling pathways, gene expression, and protein-protein interactions. It has also been used to study the structure and function of proteins, as well as to identify potential drug targets.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-((3-ethyl-2-thiazolinidylidene)methyl)-3-methyl-6-nitrobenzothiazolium iodide' involves the reaction of 2-amino-6-nitrobenzothiazole with ethyl bromoacetate to form 2-ethylthio-6-nitrobenzothiazole. This intermediate is then reacted with sodium hydride and methyl iodide to form 2-(methylthio)-6-nitrobenzothiazole. The final step involves the reaction of this intermediate with 3-ethyl-2-thiazolinone to form the desired compound.", "Starting Materials": [ "2-amino-6-nitrobenzothiazole", "ethyl bromoacetate", "sodium hydride", "methyl iodide", "3-ethyl-2-thiazolinone" ], "Reaction": [ "Step 1: React 2-amino-6-nitrobenzothiazole with ethyl bromoacetate in the presence of a base such as potassium carbonate to form 2-ethylthio-6-nitrobenzothiazole.", "Step 2: React 2-ethylthio-6-nitrobenzothiazole with sodium hydride in the presence of dimethylformamide to form the sodium salt of the intermediate.", "Step 3: React the sodium salt of the intermediate with methyl iodide in the presence of dimethylformamide to form 2-(methylthio)-6-nitrobenzothiazole.", "Step 4: React 2-(methylthio)-6-nitrobenzothiazole with 3-ethyl-2-thiazolinone in the presence of a base such as potassium carbonate to form the desired compound, 2-((3-ethyl-2-thiazolinidylidene)methyl)-3-methyl-6-nitrobenzothiazolium iodide." ] } | |
CAS RN |
38586-42-4 |
Molecular Formula |
C14H16IN3O2S2 |
Molecular Weight |
449.3 |
Purity |
98 |
Origin of Product |
United States |
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